Cas no 129747-41-7 (Isoxazole, 5-(3-methylphenyl)- (9CI))

• Product Name: Isoxazole, 5-(3-methylphenyl)- (9CI)
• CAS No: 129747-41-7
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 898194
• PubChem ID: 19744677
• Update Time: 2025-04-19

Isoxazole, 5-(3-methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(3-methylphenyl)- (9CI)

• Inchi： 1S/C10H9NO/c1-8-3-2-4-9(7-8)10-5-6-11-12-10/h2-7H,1H3
• InChI Key： NSVPDKKWSHIUQN-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes